Cas no 102-65-8 (Sulfaclozine)

• Product Name: Sulfaclozine
• CAS No: 102-65-8
• MF: C₁₀H₉ClN₄O₂S
• MW: 284.722059011459
• MDL: MFCD06798154
• CID: 35193
• PubChem ID: 66890
• Update Time: 2025-11-06

Sulfaclozine Chemical and Physical Properties

Names and Identifiers

• Sulfaclozine
• N-(5-CHLORO-3-PYRAZINE)-4-AMINOBENZENESULFONAININO SODIUM MONOHYDRATE
• SULFACHLOROPYRAZINE SODIUM
• SULFACHLOROPYRAZINE SODIUM H2O
• SULFACHLORPYRAZINE SODIUM
• SULFACLOZINE SODIUM
• SPZ
• SULFACHLOROPYRAZINE SODIUM(SPZ):N-(5-CHLORO-3-PYRAZINE)-4-AMINOBENZENESULFONAININO SODIUM MONOHYDRATE
• 4-amino-N-(6-chloropyrazin-2-yl)benzenesulfonamide
• Sulfachloropyrazine
• Sulfachloropyrazine Sodium(SPZ)
• SULFACLOZINE,PLANT STANDARD
• Sulfalozine sodium
• 6-Chlor-2-sulfanilamino-pyrazin
• Sulfachlorpyrazin
• Sulfaclozina
• Sulfaclozinum
• Benzenesulfonamide,4-amino-N-(6-chloropyrazinyl)- (9CI)
• Sulfanilamide, N1-(6-chloropyrazinyl)-(7CI,8CI)
• Esb3
• Esb3 (antibiotic)
• N1-(6-Chloropyrazinyl)sulfanilamide
• Sulfatyf
• Sulfalozine sodiu
• SODIUM SULFACLOZINE
• sulfachlorpyrazin sodium
• CAS 102-65-8 Sulfaclozine
• Sulfachoropyrazine sodium
• Sulfaclozine [INN]
• 69YP7Z48CW
• Sulfaclozine (INN)
• Sulphachlorpyrazine sodium
• Sulfaclozinum [INN-Latin]
• Sulfaclozina [INN-Spanish]
• N1-(6-Chlor-2-pyrazinyl)sulfanilamid
• Sulfachloropyrazinesodium
• CS-5127
• 4-amino-N-(6-chloro-2-pyrazinyl)benzenesulfonamide
• 4-Amino-N-(6-chloro-pyrazin-2-yl)-benzene-13C6-sulfonamide
• HY-19285
• FT-0659201
• Q-201758
• SCHEMBL2109909
• NCGC00183279-01
• ESB-3
• Sulfaclozine sodium monohydrate
• A800596
• AKOS015896008
• D08537
• N(sup 1)-(6-Chloropyrazinyl)sulfanilamide
• SULFACLOZINE [MART.]
• NS00000001
• 4-azanyl-N-(6-chloranylpyrazin-2-yl)benzenesulfonamide
• UNII-69YP7Z48CW
• 102-65-8
• 27890-59-1
• Sulfaclozine 1000 microg/mL in Acetonitrile
• DTXSID60144515
• CHEMBL2105493
• EINECS 203-044-0
• 1416711-61-9
• sulfaclozine sodium;sulfachlopryrazine sodium
• CCG-267315
• Benzenesulfonamide, 4-amino-N-(6-chloro-2-pyrazinyl)-
• s4898
• Q27264391
• Sulfaclozina (INN-Spanish)
• Sulfaclozinum (INN-Latin)
• N(sup 1)-(1-(m-Chlorophenyl)-3-methyl-5-pyrazolyl)sulfanilamide
• DA-67837
• DTXCID0067006
• QKLPUVXBJHRFQZ-UHFFFAOYSA-N
• SULFACLOZINE (MART.)

• MDL： MFCD06798154
• Inchi： 1S/C10H9ClN4O2S/c11-9-5-13-6-10(14-9)15-18(16,17)8-3-1-7(12)2-4-8/h1-6H,12H2,(H,14,15)
• InChI Key： QKLPUVXBJHRFQZ-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)NS(C1C=CC(=CC=1)N)(=O)=O

Computed Properties

• Exact Mass: 284.01300
• Monoisotopic Mass: 284.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.9
• Topological Polar Surface Area: 106

Experimental Properties

• Color/Form: Powder
• Density: 1.5880
• Melting Point: 315°C
• Boiling Point: 495.7°C at 760 mmHg
• Flash Point: 253.6°C
• PSA: 106.35000
• LogP: 3.24800

Sulfaclozine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Sulfaclozine

Recent Advances in Sulfaclozine (102-65-8) Research: A Comprehensive Review

Sulfaclozine (CAS: 102-65-8) is a sulfonamide antibiotic widely used in veterinary medicine for the treatment of bacterial infections, particularly in poultry and livestock. Recent studies have focused on its pharmacological properties, mechanisms of action, and potential applications in human medicine. This research brief aims to summarize the latest findings related to Sulfaclozine, highlighting its chemical properties, therapeutic efficacy, and emerging challenges such as antibiotic resistance.

One of the key areas of recent research has been the investigation of Sulfaclozine's pharmacokinetics and pharmacodynamics. A 2023 study published in the Journal of Veterinary Pharmacology and Therapeutics demonstrated that Sulfaclozine exhibits excellent bioavailability and tissue penetration, making it highly effective against Gram-negative bacteria. The study also noted its relatively long half-life, which allows for less frequent dosing compared to other sulfonamides.

Another significant development is the exploration of Sulfaclozine's potential in combating antimicrobial resistance (AMR). Researchers have identified specific mutations in bacterial dihydropteroate synthase (DHPS), the target enzyme of Sulfaclozine, that confer resistance. A 2022 paper in Antimicrobial Agents and Chemotherapy proposed novel chemical modifications to Sulfaclozine's structure to overcome these resistance mechanisms, offering promising avenues for future drug development.

Environmental concerns related to Sulfaclozine residues in animal products and wastewater have also been a focus of recent studies. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry, have been employed to detect and quantify Sulfaclozine residues in various matrices. These studies emphasize the need for stricter regulatory controls and improved waste management practices in veterinary medicine.

In conclusion, Sulfaclozine (102-65-8) remains a critical tool in veterinary medicine, with ongoing research uncovering new applications and challenges. Future studies should focus on optimizing its use to minimize resistance development and environmental impact while exploring its potential in human therapeutics. The integration of computational chemistry and structural biology approaches may further enhance our understanding of this versatile sulfonamide.